Cas no 1018255-88-3 ({2-[4-(cyclopropylcarbonyl)piperazin-1-yl]ethyl}amine)

• Product Name: {2-[4-(cyclopropylcarbonyl)piperazin-1-yl]ethyl}amine
• CAS No: 1018255-88-3
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• MDL: MFCD10015949
• CID: 5069763
• PubChem ID: 28705728
• Update Time: 2025-06-08

{2-[4-(cyclopropylcarbonyl)piperazin-1-yl]ethyl}amine Chemical and Physical Properties

Names and Identifiers

• (2-[4-(CYCLOPROPYLCARBONYL)PIPERAZIN-1-YL]ETHYL)AMINE
• [4-(2-aminoethyl)piperazin-1-yl]-cyclopropylmethanone
• {2-[4-(cyclopropylcarbonyl)piperazin-1-yl]ethyl}amine

• MDL： MFCD10015949
• Inchi： 1S/C10H19N3O/c11-3-4-12-5-7-13(8-6-12)10(14)9-1-2-9/h9H,1-8,11H2
• InChI Key： ARKXJNJRBVQECW-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1CCN(CCN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• XLogP3: -0.9
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on {2-[4-(cyclopropylcarbonyl)piperazin-1-yl]ethyl}amine

Introduction to {2-[4-(cyclopropylcarbonyl)piperazin-1-yl]ethyl}amine and Its Significance in Modern Chemical Research

{2-[4-(cyclopropylcarbonyl)piperazin-1-yl]ethyl}amine} (CAS No. 1018255-88-3) is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a cyclopropylcarbonyl group and a piperazine moiety in its backbone suggests a unique set of chemical properties that make it a valuable scaffold for further exploration.

The piperazine ring is a well-known pharmacophore in medicinal chemistry, often found in a wide range of drugs due to its ability to interact with biological targets such as enzymes and receptors. In particular, the 4-(cyclopropylcarbonyl)piperazine moiety introduces additional functional diversity, which can be exploited to modulate the pharmacokinetic and pharmacodynamic properties of potential drug candidates. This structural feature has been extensively studied in the context of central nervous system (CNS) drugs, where it contributes to enhanced blood-brain barrier penetration and improved bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient preparation of {2-[4-(cyclopropylcarbonyl)piperazin-1-yl]ethyl}amine, making it more accessible for academic and industrial research. The synthesis typically involves multi-step reactions, including nucleophilic substitution and condensation reactions, which highlight the compound's synthetic versatility. These synthetic pathways have been optimized to ensure high yields and purity, facilitating its use in downstream applications such as high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

In the realm of drug discovery, {2-[4-(cyclopropylcarbonyl)piperazin-1-yl]ethyl}amine has been explored as a precursor for more complex molecules. Its ability to serve as a building block allows chemists to rapidly iterate and modify structures, leading to the identification of novel compounds with improved therapeutic profiles. For instance, derivatives of this compound have shown promise in preclinical studies as potential treatments for neurological disorders, including depression and anxiety.

The cyclopropylcarbonyl group is particularly noteworthy for its role in stabilizing reactive intermediates during metabolic processes. This feature can be crucial in designing drugs that exhibit prolonged half-lives and reduced susceptibility to enzymatic degradation. Additionally, the ethylamine side chain provides a site for further functionalization, allowing for the introduction of additional pharmacophores or tags that enhance solubility and binding affinity.

Current research in this area is focused on leveraging computational methods to predict the biological activity of {2-[4-(cyclopropylcarbonyl)piperazin-1-yl]ethyl}amine and its derivatives. Molecular docking simulations have been employed to identify potential binding interactions with target proteins, providing insights into their mechanism of action. These computational approaches are complemented by experimental validation, where biological assays are conducted to confirm the predicted activities.

The compound's relevance extends beyond CNS disorders; it has also been investigated for its potential role in treating inflammatory conditions. The piperazine moiety is known to interact with various inflammatory pathways, making it a promising candidate for modulating immune responses. Preliminary studies suggest that derivatives of {2-[4-(cyclopropylcarbonyl)piperazin-1-yl]ethyl}amine may exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade.

From an industrial perspective, the scalability of synthesizing {2-[4-(cyclopropylcarbonyl)piperazin-1-yl]ethyl}amine is a critical factor for its commercial viability. Advances in process chemistry have led to the development of more efficient synthetic routes that minimize waste and reduce costs. These improvements are essential for ensuring that such compounds can be produced at scale without compromising quality or environmental standards.

The future directions for research on {2-[4-(cyclopropylcarbonyl)piperazin-1-yl]ethyl}amine include exploring its potential in combination therapies. By pairing this compound with other bioactive molecules, researchers aim to develop synergistic effects that could lead to more effective treatments for complex diseases. Additionally, investigating its role in drug delivery systems is another avenue being pursued, with the goal of enhancing therapeutic outcomes through targeted release mechanisms.

In conclusion, {2-[4-(cyclopropylcarbonyl)piperazin-1-yl]ethyl}amine represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutics across multiple therapeutic areas. As our understanding of its properties continues to grow, so too will its impact on advancing medical science.